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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the spectral properties and
application of DiSulfo-Cy5 alkyne, a fluorescent probe widely utilized in bioorthogonal
chemistry for the labeling and detection of biomolecules.

Core Properties and Spectral Characteristics

DiSulfo-Cy5 alkyne is a water-soluble, far-red fluorescent dye functionalized with an alkyne
group.[1][2] This alkyne moiety allows for its covalent attachment to azide-modified molecules
through a highly efficient and specific copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC)
reaction, commonly known as "click chemistry".[1][3] The disulfonated nature of the dye
enhances its water solubility, making it particularly suitable for labeling biomolecules in
agueous environments with minimal use of organic co-solvents.[4][5] Its fluorescence is
characterized by high photostability and a large extinction coefficient, making it a bright and
robust fluorophore for various imaging applications.[2][4] The fluorescence of DiSulfo-Cy5 is
also pH-insensitive over a wide range (pH 4 to 10).[1][2]

Spectral Data Summary
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The following table summarizes the key quantitative spectral and physical properties of
DiSulfo-Cy5 alkyne, compiled from various suppliers. These values are crucial for instrument
setup and experimental design.

Parameter Value Source
Excitation Maximum (Aex) 646 nm [4]
Emission Maximum (Aem) 662 nm [4]
Extinction Coefficient 271,000 cm—iM—1 [31[4]
Fluorescence Quantum Yield

0.28 [4]
(P)
Molecular Weight ~701.8 g/mol [41[6]
Solubility Water, DMSO, DMF [1][4]

Note: Spectral properties can be influenced by the local environment. The provided values are
for the free dye in solution.

Experimental Protocol: Copper-Catalyzed Click
Chemistry (CUAAC) Labeling of an Azide-Modified
Protein

This protocol provides a general workflow for the covalent labeling of a protein containing an
azide modification with DiSulfo-Cy5 alkyne. Optimization may be required for specific proteins
and applications.

Materials

o Azide-modified protein
e DiSulfo-Cy5 alkyne

o Copper(ll) sulfate (CuSOa)
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 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris(benzyltriazolylmethyl)amine
(TBTA) as a copper(l)-stabilizing ligand[7]

e Sodium ascorbate (freshly prepared)[7]
» Reaction Buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)
o DMSO for preparing stock solutions

 Purification column (e.g., size-exclusion chromatography) for removing unreacted dye[8]

Stock Solution Preparation

o DiSulfo-Cy5 Alkyne: Prepare a 10 mM stock solution in DMSO.
o Copper(ll) Sulfate (CuSQa): Prepare a 20 mM stock solution in water.
e THPTA Ligand: Prepare a 100 mM stock solution in water.

e Sodium Ascorbate: Freshly prepare a 300 mM solution in water immediately before use.

Labeling Procedure

 In a microcentrifuge tube, dilute the azide-modified protein to the desired final concentration
in the reaction buffer.

e Add the DiSulfo-Cy5 alkyne stock solution to the protein solution. A 2- to 10-fold molar
excess of the alkyne dye over the azide-protein is a common starting point.

o Prepare the catalyst premix in a separate tube by combining the CuSOa4 and THPTA ligand
solutions. A 5-fold molar excess of the ligand over copper is recommended.

e Add the catalyst premix to the reaction mixture. A final copper concentration of 50-100 uM is
often sufficient.

« Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to a final
concentration of 1-5 mM.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://broadpharm.com/protocol_files/azide_alkyne_click_chemistry
https://broadpharm.com/protocol_files/azide_alkyne_click_chemistry
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Copper_Catalyzed_Click_Chemistry_CuAAC_with_Sulfo_Cy5_5_Azide.pdf
https://www.benchchem.com/product/b15597435/docs?utm_src=pdf-body#disulfo-cy5-alkyne-a-technical-guide-for-bioorthogonal-labeling
https://www.benchchem.com/product/b15597435/docs?utm_src=pdf-body#disulfo-cy5-alkyne-a-technical-guide-for-bioorthogonal-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Gently mix the reaction and incubate at room temperature for 30-60 minutes, protected from
light.

» Purify the labeled protein conjugate to remove unreacted dye and catalyst components using
a suitable method, such as size-exclusion chromatography.

Analysis

The degree of labeling (DOL) can be determined by measuring the absorbance of the purified
conjugate at both 280 nm (for the protein) and the absorbance maximum of DiSulfo-Cy5 (~646
nm).

Visualizing the Workflow

The following diagrams illustrate the fundamental reaction and a typical experimental workflow
for utilizing DiSulfo-Cy5 alkyne.
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Caption: Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) Reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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